Cas no 1009229-01-9 (1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide)

• Product Name: 1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide
• CAS No: 1009229-01-9
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 6043449
• PubChem ID: 4272445
• Update Time: 2025-10-29

1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-formylquinolin-2-yl)pyrrolidine-2-carboxamide
• EN300-26603095
• SR-01000051975-1
• 1009229-01-9
• AKOS008967125
• SR-01000051975
• 1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide

• Inchi： 1S/C15H15N3O2/c16-14(20)13-6-3-7-18(13)15-11(9-19)8-10-4-1-2-5-12(10)17-15/h1-2,4-5,8-9,13H,3,6-7H2,(H2,16,20)
• InChI Key： YKBKFIGQVXHAME-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C1C(C=O)=CC2C=CC=CC=2N=1)N

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.3Ų

Additional information on 1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide

Introduction to 1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide (CAS No. 1009229-01-9)

1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide, identified by its CAS number 1009229-01-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both quinoline and pyrrolidine moieties, which are well-documented for their diverse biological activities. The presence of a formyl group at the 3-position of the quinoline ring and an amide functional group at the 2-position of the pyrrolidine scaffold introduces unique reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The quinoline core is a well-established pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The 3-formyl substituent on the quinoline ring enhances the compound's reactivity, allowing for further functionalization through condensation reactions or reduction to form alcohols. This flexibility makes it an attractive intermediate for synthesizing more complex molecules with tailored biological activities.

The pyrrolidine ring, on the other hand, is another important structural motif in drug design, known for its ability to mimic natural amino acid structures and interact with biological targets such as enzymes and receptors. The amide group at the 2-position of the pyrrolidine moiety further expands the compound's potential biological interactions, as amides are frequently found in biologically active peptides and proteins. The combination of these two heterocyclic systems in 1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide suggests a broad spectrum of potential applications in pharmaceutical research.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide, facilitating its use in various research applications. For instance, modern catalytic approaches have been employed to streamline the formation of the C-N bond between the quinoline and pyrrolidine units, while protecting group strategies have been optimized to preserve the reactivity of the formyl and amide groups during multi-step syntheses.

In terms of biological activity, preliminary studies on 1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide have revealed promising results in several therapeutic areas. Research has indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression. Additionally, its structural features suggest potential interactions with enzymes involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents.

The formyl group at the 3-position of the quinoline ring provides a site for further derivatization, allowing chemists to explore different functional groups that could enhance binding affinity or selectivity towards specific biological targets. For example, condensation of this compound with hydroxamic acids or phenols could yield Schiff bases or oxime derivatives with improved solubility and bioavailability. Similarly, reduction of the formyl group to an alcohol followed by coupling with thiols or amines could generate thioether or amide-linked analogs with distinct pharmacological profiles.

Another area of interest is the exploration of 1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide as a precursor for metal-based therapeutics. Quinoline derivatives are known to coordinate with various metal ions, forming complexes that can exhibit enhanced cytotoxicity against cancer cells compared to their free-base counterparts. By incorporating this compound into metal coordination frameworks, researchers aim to develop novel metallodrugs that leverage both the organic ligand and metal center to achieve synergistic therapeutic effects.

The pyrrolidine moiety also offers opportunities for modulating pharmacokinetic properties. For instance, modifications at the 1-position of the pyrrolidine ring can influence metabolic stability and oral bioavailability. Additionally, introducing halogen atoms or other electrophilic centers at strategic positions within the molecule can enhance binding interactions with biological targets through halogen bonding or other non-covalent interactions.

Computational studies have played a crucial role in understanding the structure-activity relationships (SAR) of 1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide. Molecular modeling techniques have been used to predict binding modes of this compound with various protein targets, providing insights into key interaction sites and optimization strategies. These virtual screening approaches have accelerated the discovery process by identifying promising derivatives before experimental synthesis.

The synthesis of 1-(3-Formylquinolin-2-yl)pyrrolidine-2-carboxamide has been refined through iterative improvements in reaction conditions and catalyst systems. Transition-metal-catalyzed cross-coupling reactions have been particularly useful for constructing the C-C bonds between the quinoline and pyrrolidine units under mild conditions. Additionally, asymmetric synthesis techniques have been employed to introduce stereogenic centers into the molecule, enhancing enantioselectivity where required.

In conclusion,1-(3 Formylquinolin 2 yl)py rролидин 2 карбоксамид (CAS No. 1009229 01 9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. Ongoing studies continue to explore its synthetic accessibility, biological activity, and pharmacokinetic properties, paving the way for future clinical applications.